(3,4-dihydroisoquinolin-2(1H)-yl)(2-(pyrimidin-2-ylamino)thiazol-4-yl)methanone

• IUPAC Name: 3,4-dihydro-1H-isoquinolin-2-yl-[2-(pyrimidin-2-ylamino)-1,3-thiazol-4-yl]methanone
• InChI: InChI=1S/C17H15N5OS/c23-15(22-9-6-12-4-1-2-5-13(12)10-22)14-11-24-17(20-14)21-16-18-7-3-8-19-16/h1-5,7-8,11H,6,9-10H2,(H,18,19,20,21)
• InChI Key: QARFXGBFUBFPAA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=O)C3=CSC(=N3)NC4=NC=CC=N4
• Molecular Formula: C17H15N5OS
• Molecular Weight: 337.4 g/mol

Description

(3,4-dihydroisoquinolin-2(1H)-yl)(2-(pyrimidin-2-ylamino)thiazol-4-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry.

Scientific Research Applications

Imaging of LRRK2 Enzyme in Parkinson's Disease

A study describes the synthesis of [11C]HG-10-102-01, a potential PET agent for imaging of the LRRK2 enzyme in Parkinson's disease. This compound and its precursor were synthesized with significant radiochemical yield and high purity, indicating its potential for neuroimaging applications in Parkinson's disease research (Wang et al., 2017).

Heterocyclic Compound Synthesis

Research on the synthesis of variously substituted tetrahydroquinazolinones through Diels-Alder reactions highlights the chemical versatility and potential utility of compounds structurally related to (3,4-dihydroisoquinolin-2(1H)-yl)(2-(pyrimidin-2-ylamino)thiazol-4-yl)methanone in creating bioactive heterocyclic compounds. Such synthetic routes offer pathways to explore pharmacological properties and applications (Dalai et al., 2006).

Metal Complex Formation

The synthesis and study of metal complexes with related compounds, such as copper(II) and cobalt(II) chlorides, demonstrate the potential of (3,4-dihydroisoquinolin-2(1H)-yl)(2-(pyrimidin-2-ylamino)thiazol-4-yl)methanone and its analogues in coordination chemistry. These complexes can be explored for catalytic, material science, and medicinal applications (Sokol et al., 2011).

Mimicked β-Diketiminate Chemistry

A study on ruthenium-chelated bis(heterocyclo)methanides, which are structural mimics of β-diketiminate, presents a novel approach in ligand design and metal coordination. This research opens avenues for exploring new catalysts and reactive intermediates for synthetic and industrial chemistry (Panda et al., 2019).

Synthesis and Antileukemic Activity

Research on the synthesis and in vitro antileukemic activity of new styrylquinazolinone derivatives showcases the potential therapeutic applications of compounds related to (3,4-dihydroisoquinolin-2(1H)-yl)(2-(pyrimidin-2-ylamino)thiazol-4-yl)methanone. These findings underscore the importance of exploring novel chemical scaffolds for developing new anticancer agents (Raffa et al., 2004).